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Compound of Interest

Compound Name:

Cyclopropanecarboxylic acid, 3-

(2,2-dibromoethenyl)-2,2-

dimethyl-, cyano(3-

phenoxyphenyl)methyl ester, (1R-

(1alpha(S*),3alpha))-

Cat. No.: B1680161 Get Quote

Introduction

Deltamethrin is a synthetic pyrethroid insecticide widely used in agriculture and public health to

control a variety of insect pests.[1] Due to its potential for persistence in the environment and

accumulation in the food chain, regulatory bodies worldwide have established maximum

residue limits (MRLs) for Deltamethrin in various commodities. Accurate and sensitive

analytical methods are therefore essential for monitoring its residues to ensure food safety and

environmental protection. Gas chromatography-mass spectrometry (GC-MS) is a powerful

technique for the determination of Deltamethrin residues, offering high selectivity and

sensitivity. This application note provides a detailed protocol for the analysis of Deltamethrin

residues in various matrices using the QuEChERS sample preparation method followed by GC-

MS analysis.

Experimental Protocol
1. Sample Preparation: QuEChERS Method
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food and

agricultural samples.[2][3]

Materials:

Homogenized sample (e.g., fruits, vegetables, soil)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine - PSA,

C18)

50 mL centrifuge tubes

15 mL centrifuge tubes

Procedure:

Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[2]

Add 10 mL of acetonitrile.[2]

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Cap the tube and shake vigorously for 1 minute.[2]

Centrifuge at ≥3000 rcf for 5 minutes.[2]

Dispersive SPE Cleanup (d-SPE):

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 15 mL centrifuge

tube containing the d-SPE sorbents (e.g., 150 mg MgSO₄ and 50 mg PSA). For samples
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with high fatty content, a sorbent like C18 may be included.

Vortex for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

The resulting supernatant is ready for GC-MS analysis.

2. GC-MS Analysis

Instrumentation:

A gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem

quadrupole) is used for the analysis.

GC Conditions:

Parameter Value

Column
HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)[2]

Inlet Temperature 250-280 °C

Injection Mode Splitless

Injection Volume 1-2 µL

Carrier Gas Helium at a constant flow rate of 1.0-1.2 mL/min

Oven Temperature Program

Initial temperature of 70-100°C, hold for 1-2 min,

ramp at 15-25°C/min to 280-300°C, hold for 5-

10 min.[3]

MS Conditions:
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Parameter Value

Ion Source Temperature 230-250 °C

Ionization Mode Electron Ionization (EI) at 70 eV[4]

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Transfer Line Temperature 280-300 °C

Data Presentation
Table 1: GC-MS Parameters for Deltamethrin Analysis

Parameter Setting Reference

GC Column
HP-5ms (30 m x 0.25 mm,

0.25 µm)
[2]

Inlet Temperature 280 °C [3]

Oven Program
100°C (1 min), 25°C/min to

280°C (10 min)
[3]

Carrier Gas Helium, 1.2 mL/min

MS Ion Source 230 °C

MS Quadrupole 150 °C

Ionization Mode Electron Ionization (EI) [4]

Acquisition Mode SIM / MRM

Table 2: Quantitative Data for Deltamethrin Analysis
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Parameter Value Reference

Retention Time (min) ~11.16 [5]

Quantifier Ion (m/z) 253 [4][5]

Qualifier Ions (m/z) 172, 93 [5]

Limit of Detection (LOD) 0.2 - 0.9 µg/kg [4][6]

Limit of Quantification (LOQ) 0.5 - 2.77 µg/kg [6][7]

Recovery (%) 87-94 [6]

Mandatory Visualizations
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Caption: Experimental workflow for Deltamethrin residue analysis.
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Protocol: GC-MS Analysis of Deltamethrin Residues
1. Scope

This protocol outlines the procedure for the quantitative determination of Deltamethrin residues

in food and environmental matrices by gas chromatography-mass spectrometry.

2. Principle

Deltamethrin residues are extracted from the sample matrix using the QuEChERS method. The

extract is then cleaned up using dispersive solid-phase extraction. The final extract is analyzed

by GC-MS in either Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode

for enhanced sensitivity and selectivity.

3. Reagents and Materials

Deltamethrin analytical standard

Acetonitrile (pesticide residue grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent (for fatty matrices)

Helium (99.999% purity)

4. Instrumentation

Gas chromatograph with a split/splitless injector

Mass spectrometer (single or triple quadrupole)

GC column: Phenyl-methyl polysiloxane stationary phase (e.g., HP-5ms)

Analytical balance
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Centrifuge

Vortex mixer

5. Procedure

5.1. Standard Preparation

Prepare a stock solution of Deltamethrin (e.g., 1000 µg/mL) in a suitable solvent like ethyl

acetate.[3]

Prepare a series of working standard solutions by serial dilution of the stock solution to

create a calibration curve (e.g., 0.01 to 0.5 µg/mL).

5.2. Sample Preparation (QuEChERS)

Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 15 mL of acetonitrile.

Add 6 g of anhydrous MgSO₄ and 1.5 g of NaCl.

Cap and shake vigorously for 1 minute.

Centrifuge for 5 minutes at 4000 rpm.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA.

Vortex for 30 seconds.

Centrifuge for 5 minutes at 4000 rpm.

Transfer the supernatant into a vial for GC-MS analysis.

5.3. GC-MS Instrumental Analysis

Set up the GC-MS system with the conditions specified in Table 1.
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Inject 1 µL of the final extract into the GC-MS system.

Acquire data in SIM or MRM mode using the ions specified in Table 2.

6. Data Analysis and Calculation

Identify the Deltamethrin peak in the sample chromatogram based on its retention time and

the presence of the quantifier and qualifier ions.

Quantify the concentration of Deltamethrin in the sample by comparing the peak area to the

calibration curve.

The concentration of Deltamethrin in the original sample is calculated using the following

formula:

Residue (mg/kg) = (C × V) / M

Where:

C = Concentration of Deltamethrin in the final extract (µg/mL)

V = Final volume of the extract (mL)

M = Mass of the sample (g)

7. Quality Control

Analyze a procedural blank with each batch of samples to check for contamination.

Analyze a matrix-matched standard to assess matrix effects.

Analyze a spiked sample to determine the recovery of the method. The recovery should

typically be within 70-120%.
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Caption: Logical relationship of the analytical process.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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